Cas no 1803983-07-4 (3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1803983-07-4
• MF: C₈H₄F₃N₃O₃
• MW: 247.130871772766
• CID: 4910766
• Update Time: 2025-05-19

3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H4F3N3O3/c9-8(10,11)17-5-1-3(7(15)16)6(13)4(2-12)14-5/h1H,13H2,(H,15,16)
• InChI Key： BPJJUUIYYPWDED-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)O)C(=C(C#N)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 1.8
• Topological Polar Surface Area: 109

Additional information on 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid

Exploring the Versatile Applications of 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1803983-07-4)

3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1803983-07-4) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique trifluoromethoxy and cyano functional groups, offers a wide range of applications, making it a valuable building block in modern synthetic chemistry. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery and material science.

The chemical structure of 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid features a pyridine core substituted with an amino group at the 3-position, a cyano group at the 2-position, and a trifluoromethoxy group at the 6-position. The carboxylic acid functionality at the 4-position adds to its versatility, allowing for further derivatization. This combination of functional groups makes it an excellent candidate for the synthesis of more complex molecules, particularly in the development of novel bioactive compounds.

In the pharmaceutical industry, 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid is being explored as a key intermediate in the synthesis of potential therapeutic agents. Its structural features are particularly attractive for designing molecules that target enzymes and receptors. Recent studies have highlighted its utility in the development of kinase inhibitors, which are crucial in cancer therapy. The trifluoromethoxy group, known for its metabolic stability and lipophilicity, enhances the drug-like properties of derivatives derived from this compound.

Beyond pharmaceuticals, 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid has found applications in agrochemicals. The presence of the cyano and trifluoromethoxy groups contributes to the biological activity of pesticides and herbicides. Researchers are investigating its potential in creating next-generation crop protection agents that are more efficient and environmentally friendly. This aligns with the growing demand for sustainable agricultural solutions, a hot topic in today's agrochemical industry.

The synthesis of 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions are often employed to introduce the various functional groups. The optimization of these synthetic routes is a key area of research, as it impacts the scalability and cost-effectiveness of producing this compound for industrial applications.

From a market perspective, the demand for 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid is expected to grow, driven by its expanding applications in drug discovery and agrochemicals. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of researchers and manufacturers. Its unique structural features make it a sought-after intermediate, particularly in the development of patented pharmaceutical candidates.

In the realm of material science, 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid is being studied for its potential in creating advanced functional materials. The electron-withdrawing properties of the trifluoromethoxy and cyano groups can influence the electronic characteristics of polymers and small molecules, making them suitable for applications in organic electronics and optoelectronics. This aligns with the current trend of developing high-performance materials for next-generation technologies.

Safety and handling of 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid require standard laboratory precautions. While it is not classified as highly hazardous, proper personal protective equipment (PPE) such as gloves and goggles should be used when handling this compound. Storage conditions typically involve keeping it in a cool, dry place away from incompatible substances. Researchers should always refer to the material safety data sheet (MSDS) for specific guidelines.

The future of 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid looks promising, with ongoing research uncovering new applications and synthetic methodologies. As the pharmaceutical and agrochemical industries continue to evolve, this compound is likely to play a pivotal role in the development of innovative solutions. Its versatility and unique structural features make it a valuable asset in the toolkit of chemists and researchers worldwide.

For those interested in sourcing 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-carboxylic acid, it is available through specialized chemical suppliers. Researchers should ensure they procure it from reputable sources to guarantee purity and quality. Custom synthesis services are also available for those requiring specific derivatives or larger quantities of this compound for industrial-scale applications.